1-(4-Aminocyclohexyl)-2-imidazolidinone

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-(4-aminocyclohexyl)imidazolidin-2-one
• InChI: InChI=1S/C9H17N3O/c10-7-1-3-8(4-2-7)12-6-5-11-9(12)13/h7-8H,1-6,10H2,(H,11,13)
• InChI Key: CVOKWZHYTMNLJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)N2CCNC2=O

Description

1-(4-Aminocyclohexyl)-2-imidazolidinone is a useful research compound. Its molecular formula is C9H17N3O and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3271 g of sodium hydroxide in 33,000 ml of water is added 3271 g of 1-(4-acetamidocyclohexyl)-2-imidazolidinone. The mixture is stirred and refluxed for 4 hours. The reaction mixture is cooled to room temperature and 3271 g of sodium chloride is added with stirring. The reaction mixture is extracted a total of 10 times using a total volume of 93,000 ml of dichloromethane. The dichloromethane solution containing the product is concentrated in vacuo to a volume of about 5 liters. To this solution is added 300 g of magnesium sulfate, anhydrous. The mixture is stirred at room temperature for about 3 hours, filtered and the filtrate concentrated in vacuo to dryness. The resulting residue is dried in high vacuum to constant weight to give 1-(4-aminocyclohexyl)-2-imidazolidinone, as a mixture of isomers which crystallizes on standing at room temperature.